Cas no 134527-17-6 (Chiralyst Ru803)

• Product Name: Chiralyst Ru803
• CAS No: 134527-17-6
• MF: C₄₂H₃₈O₆P₂Ru
• MW: 801.765053272247
• CID: 5039556
• Update Time: 2025-07-14

Chiralyst Ru803 Chemical and Physical Properties

Names and Identifiers

• Chiralyst Ru803
• Diacetato[(S)-(-)-2,2'-Bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl]ruthenium(II),[(S)-MeO-BIPHEP]Ru(OAc)2
• Diacetato[(S)-2,2'-bis(diphenylphosphino)-6,6'-dimethoxy-1,1'-biphenyl]ruthenium(II)
• (OC-6-22)-Bis(acetato-κO,κO′)[1,1′-[(1S)-6,6′-dimethoxy[1,1′-biphenyl]-2,2′-diyl]bis[1,1-diphenylphosphine-κP]]ruthenium

• Inchi： 1S/C38H32O2P2.2C2H4O2.Ru/c1-39-33-25-15-27-35(41(29-17-7-3-8-18-29)30-19-9-4-10-20-30)37(33)38-34(40-2)26-16-28-36(38)42(31-21-11-5-12-22-31)32-23-13-6-14-24-32;2*1-2(3)4;/h3-28H,1-2H3;2*1H3,(H,3,4);/q;;;+2/p-2
• InChI Key： UKUGFDXXBDLOIC-UHFFFAOYSA-L
• SMILES： C1C=CC2[P+]([Ru-2](OC(C)=O)(OC(C)=O)[P+](C3C=CC=CC=3)(C3C=CC=CC=3)C3C(=C(OC)C=CC=3)C=2C=1OC)(C1C=CC=CC=1)C1C=CC=CC=1

Additional information on Chiralyst Ru803

Chiralyst Ru803: A Comprehensive Overview of CAS No. 134527-17-6 in Modern Catalysis and Pharmaceutical Applications

Chiralyst Ru803, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 134527-17-6, represents a cutting-edge compound in the field of catalysis and pharmaceutical chemistry. This introduction delves into the compound's properties, applications, and recent advancements, emphasizing its significance in synthetic organic chemistry and medicinal research.

The molecular structure of CAS No. 134527-17-6 features a ruthenium-based complex that exhibits exceptional chiral specificity, making it a valuable tool in asymmetric catalysis. Ruthenium complexes have long been recognized for their ability to facilitate highly selective transformations, and Chiralyst Ru803 is no exception. Its design allows for precise control over reaction outcomes, enabling the synthesis of enantiomerically pure compounds with high efficiency.

In recent years, the demand for enantiomerically pure drugs has surged due to their improved pharmacological properties and reduced side effects. Chiralyst Ru803 has emerged as a key catalyst in this domain, particularly in the synthesis of chiral pharmaceuticals. Its ability to induce high enantioselectivity has been leveraged in the production of beta-blockers, antivirals, and other therapeutic agents where stereochemistry plays a critical role.

The compound's efficacy extends beyond pharmaceutical applications; it has also found utility in fine chemical synthesis and material science. For instance, researchers have utilized CAS No. 134527-17-6 to develop novel polymers with tailored optical properties, which are essential in advanced display technologies and photovoltaic devices. The versatility of this catalyst underscores its importance in diverse industrial processes.

Recent studies have highlighted the role of Chiralyst Ru803 in green chemistry initiatives. By enabling more efficient and sustainable synthetic routes, this compound contributes to reducing waste and energy consumption in chemical manufacturing. One notable example is its use in cross-coupling reactions, where it promotes the formation of carbon-carbon bonds under mild conditions, minimizing byproduct formation.

The development of new catalytic systems remains a cornerstone of modern chemical research, and CAS No. 134527-17-6 exemplifies this progress. Researchers are continuously exploring ways to enhance its performance, such as by modifying its ligand framework to achieve even greater selectivity or stability. These efforts align with the broader goal of creating more robust and environmentally friendly catalytic solutions.

In conclusion, Chiralyst Ru803 represents a significant advancement in catalytic chemistry, with far-reaching implications for pharmaceuticals and materials science. Its unique properties make it an indispensable tool for synthetic chemists seeking to produce complex molecules with high precision. As research progresses, we can expect further innovations that will solidify its position as a cornerstone of modern chemical innovation.